Cas no 2034274-68-3 (N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(2-methoxyethoxy)isonicotinamide)

• Product Name: N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(2-methoxyethoxy)isonicotinamide
• CAS No: 2034274-68-3
• MF: C₁₄H₁₆N₄O₄S
• MW: 336.366241455078
• CID: 6564260
• PubChem ID: 119100126
• Update Time: 2025-06-26

N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(2-methoxyethoxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• AKOS026689682
• F6475-2833
• N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(2-methoxyethoxy)isonicotinamide
• N-[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]-2-(2-methoxyethoxy)pyridine-4-carboxamide
• 2034274-68-3
• N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-(2-methoxyethoxy)pyridine-4-carboxamide

• Inchi： 1S/C14H16N4O4S/c1-21-4-5-22-12-6-9(2-3-16-12)13(20)18-14-17-10(8-23-14)7-11(15)19/h2-3,6,8H,4-5,7H2,1H3,(H2,15,19)(H,17,18,20)
• InChI Key： PDEOZFBJEQMNLD-UHFFFAOYSA-N
• SMILES： S1C=C(CC(N)=O)N=C1NC(C1C=CN=C(C=1)OCCOC)=O

Computed Properties

• Exact Mass: 336.08922618g/mol
• Monoisotopic Mass: 336.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 145Ų

Additional information on N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(2-methoxyethoxy)isonicotinamide

Comprehensive Overview of N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034274-68-3)

In the rapidly evolving field of medicinal chemistry, N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034274-68-3) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazole and isonicotinamide moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which include a 2-methoxyethoxy side chain and an amino-2-oxoethyl group, as these functionalities may contribute to its bioactivity and pharmacokinetic properties.

The compound's CAS number 2034274-68-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and patents. With the growing demand for novel therapeutic agents, N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(2-methoxyethoxy)isonicotinamide is often discussed in the context of small molecule inhibitors and targeted therapies. Its potential role in modulating specific biological pathways has sparked curiosity among pharmaceutical researchers, especially those focused on oncology and inflammatory diseases.

One of the key reasons for the heightened interest in this compound is its relevance to structure-activity relationship (SAR) studies. By modifying the thiazole or isonicotinamide components, scientists aim to optimize its efficacy and selectivity. This approach aligns with current trends in precision medicine, where tailored compounds are designed to interact with specific molecular targets. Additionally, the 2-methoxyethoxy group is known to enhance solubility, a property highly valued in drug design to improve bioavailability.

From a synthetic chemistry perspective, N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(2-methoxyethoxy)isonicotinamide presents intriguing challenges and opportunities. The incorporation of the amino-2-oxoethyl moiety requires careful optimization of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also influenced the synthesis of such compounds, with researchers exploring eco-friendly solvents and catalysts to reduce environmental impact.

In the realm of drug repurposing, this compound has garnered attention due to its potential to address unmet medical needs. Its structural similarity to known bioactive molecules makes it a candidate for investigating new therapeutic indications. Furthermore, the rise of artificial intelligence (AI) in drug discovery has accelerated the screening of compounds like CAS No. 2034274-68-3, enabling faster identification of promising leads.

The safety profile and toxicological studies of N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(2-methoxyethoxy)isonicotinamide are also areas of active research. Understanding its metabolic pathways and potential side effects is crucial for advancing it through preclinical and clinical stages. Regulatory agencies emphasize the importance of comprehensive ADME (absorption, distribution, metabolism, and excretion) data to ensure patient safety.

As the scientific community continues to explore the applications of CAS No. 2034274-68-3, collaborations between academia and industry are expected to play a pivotal role. The compound's versatility and potential for customization make it a valuable asset in the quest for innovative therapies. Whether in high-throughput screening or fragment-based drug design, its contributions to advancing medical science are undeniable.

In conclusion, N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(2-methoxyethoxy)isonicotinamide represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, positions it as a compound worthy of continued investigation. As research progresses, it may well become a cornerstone in the development of next-generation pharmaceuticals.